Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

dioctyl phosphate extraction efficiency

comparison

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7
Cat. No.: S585415

Get Quote

Comparative Performance of Extraction Systems

The table below summarizes experimental data for different solvent extraction systems, primarily for lithium

extraction from high Mg/Li ratio brines.
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Extraction Extraction
System Efficiency

TBP-MNPK- 85.4%
FeCls [4] (single-
stage) [4]

Separation
Factor (Li/Mg
or BLi/Mg)

315 [4]

Key Advantages Key Limitations
Prevents third-phase Moderate single-
formation; fast phase stage efficiency [4]
separation (50s); low solvent

loss [4]

Detailed Experimental Protocols

Here are the methodologies for the key extraction systems cited in the research:

1. TBP/DOP-FeCls Synergistic System [1]

e Reagents: Tributyl phosphate (TBP), Dioctyl Phthalate (DOP), sulfonated kerosene, FeCls, and a
simulated brine solution containing Li* and Mg?*.

e Procedure: The organic phase was prepared with 40% (v/v) TBP and 20% (v/V) DOP, diluted in
sulfonated kerosene. This was mixed with the aqueous brine solution at a set phase ratio. The
mixture was shaken vigorously for a set time to achieve equilibrium, and then allowed to separate.
Lithium concentration in the aqueous phase was measured before and after extraction to determine

efficiency.

e Analysis: Extraction efficiency was calculated based on the distribution of Li*. A three-stage
countercurrent simulation was performed to achieve 99.5% efficiency [1].

2. Environmentally Friendly TBP-Cyanex 272 System [2]

¢ Reagents: Tributyl phosphate (TBP), bis-(2,4,4-trimethylpentyl)-phosphinic Acid (Cyanex 272),

kerosene, LiCl, MgCl.

¢ Procedure: The organic phase was composed of 70% TBP and 30% saponified Cyanex 272 by
volume. This phase was mixed with the feed brine. After extraction, the loaded organic phase was
stripped using deionized water instead of strong acids.

¢ Analysis: The efficiency was evaluated based on the separation factor (BLi/Mg) and the success of
the stripping step with pure water [2].

3. P248-FeCls System [3]

e Reagents: Bis(2-ethylhexyl) phenylphosphonate (P248), industrial kerosene, FeClz*6H20,

MgCl2¢6Hz0, LiClsHz0.
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e Procedure: The organic phase was prepared with 60% P248 and 40% kerosene (v/v) and pre-loaded
with Fe3* ions. It was then mixed with the simulated brine at an optimum phase ratio (O/A = 1) and
acidity (H* concentration of 0.05 mol/L).

¢ Analysis: Single-stage extraction efficiency and the Li/Mg separation factor were determined. A
McCabe-Thiele diagram was constructed to predict theoretical extraction stages [3].

Experimental Workflow for Solvent Extraction

The following diagram outlines a general workflow for evaluating solvent extraction systems, integrating the

key steps from the protocols above.
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Prepare Organic Phase Prepare Aqueous Phase
(Extractant + Diluent) (Sample Solution)

Reach Equilibrium

Separated Aqueous Phase Loaded Organic Phase

Calculate:
- Extraction Efficiency
- Separation Factor
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Key Insights for Application

While the direct data on pharmaceutical extraction is limited, the comparative principles from these metal

extraction studies can be informative:

¢ Synergistic systems often outperform single extractants, as seen with TBP/DOP, by improving
efficiency and solving operational issues like third-phase formation [1].

¢ Process environmental impact and safety are critical design parameters. The TBP-Cyanex 272
system is a notable example for eliminating corrosive reagents [2].

¢ Extractant molecular structure influences performance and stability. The design of P248, with a
benzene ring conjugated to the P=0 bond, aimed for higher stability compared to traditional
extractants like TBP [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. sciencedirect.com/science/article/abs/pii/S0304386X16300627 [sciencedirect.com]
2. An environmentally friendly lithium extraction system ... [sciencedirect.com]
3. High efficiency extraction of lithium from the ... [sciencedirect.com]

4. a promising approach for selective Lithium extraction from ... [sciencedirect.com]

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s585415?utm_src=pdf-body-img
https://www.sciencedirect.com/science/article/abs/pii/S0304386X16300627
https://www.sciencedirect.com/science/article/abs/pii/S0011916425000499
https://www.sciencedirect.com/science/article/abs/pii/S2213343724034080
https://www.smolecule.com/products/s585415?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S0304386X16300627
https://www.sciencedirect.com/science/article/abs/pii/S0011916425000499
https://www.sciencedirect.com/science/article/abs/pii/S2213343724034080
https://www.sciencedirect.com/science/article/abs/pii/S0009261425006487
https://www.smolecule.com/products/s585415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [dioctyl phosphate extraction efficiency comparison]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b585415#dioctyl-phosphate-

extraction-efficiency-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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